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Compound of Interest

Compound Name: (R)-MLN-4760

Cat. No.: B8146309

Audience: Researchers, scientists, and drug development professionals.

Introduction: (R)-MLN-4760 is the R-enantiomer of MLN-4760, a potent and selective inhibitor
of Angiotensin-Converting Enzyme 2 (ACE2).[1][2] ACEZ2 is a key enzyme in the Renin-
Angiotensin System (RAS), where it cleaves Angiotensin Il to produce Angiotensin-(1-7).[3][4]
Due to its role in cardiovascular regulation and as the cellular receptor for SARS-CoV-2, ACE2
and its inhibitors are critical tools in various research areas.[4][5] Proper preparation of (R)-
MLN-4760 stock solutions is crucial for accurate and reproducible experimental results. This
document provides a detailed protocol for the preparation, storage, and handling of (R)-MLN-
4760 stock solutions.

Compound Data and Properties

All quantitative data for (R)-MLN-4760 is summarized in the table below. This information is
essential for calculating the required mass of the compound to achieve a desired stock solution
concentration.
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Property

Value

Chemical Name

N-[(1S)-1-Carboxy-3-methylbutyl]-3-[(3,5-
dichlorophenyl)methyl]-L-histidine

Molecular Formula C19H23CI2N30a4

Molecular Weight 428.31 g/mol

Purity >98%

Appearance Solid

Target Angiotensin-Converting Enzyme 2 (ACE2)

Cao 8.4 uM for (R)-MLN-4760; 0.44 nM for the more

active racemic MLN-4760[1][6][7]

Solubility (In Vitro)

DMSO: 14.29 mg/mL (33.36 mM). Note: Use of
fresh, anhydrous DMSO and sonication is

recommended as moisture can reduce solubility.

[1](7]

Water: < 1 mg/mL (Insoluble or slightly soluble)
[8]

Storage (Solid)

Store at -20°C for up to 3 years.

Storage (Stock Solution)

Aliquot and store at -20°C (up to 1 year) or
-80°C (up to 2 years). Avoid repeated freeze-
thaw cycles.[1][6][9]

Signaling Pathway

(R)-MLN-4760 acts on ACE2, a central component of the Renin-Angiotensin System (RAS).
The diagram below illustrates the classical RAS pathway and the specific point of inhibition by

MLN-4760.
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Caption: The Renin-Angiotensin System and MLN-4760 Inhibition.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol details the steps to prepare a 10 mM stock solution of (R)-MLN-4760 in DMSO.
3.1. Materials

e (R)-MLN-4760 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Pipettes and sterile pipette tips

» \ortex mixer

¢ Sonicator (optional, but recommended)

3.2. Safety Precautions
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¢ Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for (R)-MLN-4760 and DMSO before handling.

3.3. Calculation To prepare a stock solution of a specific concentration, use the following
formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Example for 1 mL of a 10 mM stock solution:

o Mass (mg) =10 mM x 1 mL x 428.31 g/mol

o Mass (mg) = 4.2831 mg

It is recommended to weigh out a practical amount (e.g., 5 mg) and adjust the solvent volume
accordingly.

Volume of DMSO (mL) = Mass of Compound (mg) / (Desired Concentration (mM) x Molecular
Weight ( g/mol ))

o Example for a starting mass of 5 mg:
o Volume (mL) =5 mg/ (10 mM x 428.31 g/mol)
o Volume (mL) =1.167 mL

3.4. Step-by-Step Procedure

The workflow for preparing the stock solution is outlined below.
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Caption: Workflow for (R)-MLN-4760 Stock Solution Preparation.
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» Weigh Compound: Carefully weigh the desired amount of (R)-MLN-4760 powder using a
calibrated analytical balance and place it into a sterile microcentrifuge tube or vial.

e Add Solvent: Using a calibrated pipette, add the calculated volume of fresh, anhydrous
DMSO to the vial containing the compound.

 Dissolve: Tightly cap the vial and vortex vigorously for 1-2 minutes until the solid is fully
dissolved.

 Aid Dissolution (Optional): If the compound does not fully dissolve, briefly sonicate the
solution in a water bath.[1][6] This can help break up small aggregates. Avoid excessive
heating.

» Aliquot: Once the solution is clear and homogenous, aliquot it into smaller, single-use
volumes in pre-labeled, light-protected tubes. This prevents contamination and degradation
from repeated freeze-thaw cycles.

o Store: Store the aliquots at -20°C for short-to-medium term storage or at -80°C for long-term
storage.[1][6] Ensure vials are tightly sealed to prevent solvent evaporation and moisture
absorption.

Application and Usage

o Working Solutions: To prepare a working solution for cell culture or enzymatic assays, thaw a
single aliquot of the stock solution and dilute it to the final desired concentration using the
appropriate aqueous buffer or cell culture medium.

¢ DMSO Concentration: Be mindful of the final DMSO concentration in your experiment, as
high concentrations (>0.5%) can be toxic to cells or interfere with assays. Ensure the final
DMSO concentration is consistent across all experimental conditions, including vehicle
controls.

 Stability in Media: The stability of (R)-MLN-4760 in aqueous media may be limited. It is best
practice to prepare working solutions fresh for each experiment from the frozen DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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